Cas no 10036-64-3 (N-Acetyl-a-D-glucosamine)

N-Acetyl-α-D-glucosamine is a monosaccharide derivative of glucose, featuring an acetylated amino group at the C-2 position. This compound plays a critical role in biochemical processes, particularly as a precursor in the biosynthesis of glycosaminoglycans, such as hyaluronic acid and chitin. Its α-anomeric configuration distinguishes it from the more common β-form, influencing its reactivity and biological interactions. N-Acetyl-α-D-glucosamine is utilized in research applications, including enzymology, glycobiology, and carbohydrate chemistry, due to its structural specificity and role in metabolic pathways. It is also employed in the study of bacterial cell wall synthesis and enzymatic mechanisms involving glycosidases and glycosyltransferases. The compound is characterized by high purity and stability, making it suitable for analytical and synthetic purposes.

N-Acetyl-a-D-glucosamine structure

Product Name:N-Acetyl-a-D-glucosamine

CAS No:10036-64-3

MF:C₈H₁₅NO₆

MW:221.207803010941

MDL:MFCD00064359

CID:165186

Update Time:2025-06-07

N-Acetyl-a-D-glucosamine Chemical and Physical Properties

Names and Identifiers

- 2-Acetamido-2-deoxy-alpha-D-glucopyranose
- a-D-Glucopyranose,2-(acetylamino)-2-deoxy-
- N-[2,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)TETRAHYDRO-2H-PYRAN-3-YL]ACETAMIDE
- N-ACETYL-ALPHA-D-GLUCOSAMINE
- N-ACETYL-α-D-GLUCOSAMINE
- Glucopyranose,2-acetamido-2-deoxy-, a-D- (8CI)
- 2-Acetamido-2-deoxy-a-D-glucopyranose
- 2-Acetamido-2-deoxy-a-D-glucose
- 2-Deoxy-2-acetamido-a-D-glucopyranose
- N-Acetyl-a-D-glucosamine
- a-N-Acetyl-D-glucosamine
- a-N-Acetylglucosamine
- alpha-N-Acetylglucosamine
- NAG
- GLCNAC
- AcetylDglucosamine
- 2-(Acetylamino)-2-deoxyhexopyranose
- 2-ACETAMIDO-2-DEOXY-ALPHA-D-GLUCOSE
- Acetyl-D-glucosaMine research grade
- MDL： MFCD00064359
- Inchi： 1S/C8H15NO6/c1-3(11)9-5-7(13)6(12)4(2-10)15-8(5)14/h4-8,10,12-14H,2H2,1H3,(H,9,11)
- InChI Key： OVRNDRQMDRJTHS-UHFFFAOYSA-N
- SMILES： CC(NC1C(O)C(O)C(CO)OC1O)=O

Computed Properties

Exact Mass: 221.09000
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: -1.7
Topological Polar Surface Area: 119

Experimental Properties

Color/Form: Not available
Density: 1.50
Melting Point: 209-210 ºC
PSA: 119.25000
LogP: -2.68670
Solubility: Not available

N-Acetyl-a-D-glucosamine Security Information

Hazard Category Code： R34: can cause burns.
Safety Instruction： S24/25
Hazardous Material Identification：
Safety Term：S24/25

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